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Compound of Interest

Compound Name: Pent-1-en-3-ol-d2

Cat. No.: B12381253

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed procedures for the safe disposal of Pent-1-en-3-ol-d2, a
deuterated form of Pent-1-en-3-ol. While a specific Safety Data Sheet (SDS) for Pent-1-en-3-
ol-d2 is not readily available, the disposal protocols are based on the known hazards of the
parent compound, Pent-1-en-3-ol, which is classified as a flammable liquid.[1][2][3]

Immediate Safety Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE). This includes:

o Eye Protection: Tightly fitting safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves.
» Body Protection: A laboratory coat or chemical-resistant suit.

e Respiratory Protection: Work should be conducted in a well-ventilated area, such as a
chemical fume hood, to prevent the inhalation of vapors.

Step-by-Step Disposal Protocol

The disposal of Pent-1-en-3-0l-d2 must adhere to federal, state, and local regulations, as well
as institutional guidelines for hazardous waste management.
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» Waste Identification and Segregation:
o Treat Pent-1-en-3-ol-d2 as a hazardous chemical waste.

o Do not mix with other waste streams to avoid potentially dangerous reactions.
Incompatible materials include strong oxidizing agents and strong acids.[1]

o Crucially, do not dispose of this chemical down the drain. It can be harmful to aquatic life
and is prohibited for flammable and hazardous substances.

o Containerization:

o Use a dedicated, properly labeled, and leak-proof container for waste collection. The
original container is often a suitable choice.

o The container must be kept tightly closed except when adding waste.
o Ensure the container is made of a material compatible with flammable alcohols.
e Labeling:
o Clearly label the waste container with the full chemical name: "Pent-1-en-3-ol-d2".

o Include appropriate hazard warnings, such as "Flammable Liquid" and "Hazardous
Waste".

e Storage:
o Store the sealed waste container in a designated hazardous waste accumulation area.

o The storage area must be cool, well-ventilated, and away from sources of heat, sparks,
open flames, and other ignition sources.

e Disposal:

o Arrange for the collection of the hazardous waste by a licensed environmental
management company or your institution's Environmental Health and Safety (EHS)
department.
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o Dispose of the contents and the container at an approved waste disposal plant.

Summary of Key Information

Parameter

Information

Source

Chemical Name

Pent-1-en-3-o0l-d2

Synonyms

1-Penten-3-ol-d2

CAS Number (Parent
Compound)

616-25-1

Primary Hazard

Flammable Liquid (Category 3)

Incompatible Materials

Strong oxidizing agents,

Strong acids

Recommended Extinguishing
Media

Water spray, carbon dioxide
(C0O2), dry chemical, alcohol-

resistant foam

Prohibited Disposal Method

Do not empty into drains

Disposal Requirement

Dispose of contents/container
to an approved waste disposal

plant

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Pent-

1-en-3-ol-d2.
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Disposal Workflow for Pent-1-en-3-ol-d2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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